Cas no 1211527-10-4 (5-chloro-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid)

• Product Name: 5-chloro-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid
• CAS No: 1211527-10-4
• MF: C₇H₄ClN₃O₂
• MW: 197.578559875488
• CID: 5710453
• PubChem ID: 84014759
• Update Time: 2026-03-11

5-chloro-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2H-pyrazolo[3,4-b]pyridine-3-carboxylic acid
• 1211527-10-4
• 5-chloro-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid
• SB13406
• 5-chloro-1H-pyrazolo[3,4-b]pyridine-3-carboxylicacid

• Inchi： 1S/C7H4ClN3O2/c8-3-1-4-5(7(12)13)10-11-6(4)9-2-3/h1-2H,(H,12,13)(H,9,10,11)
• InChI Key： NZHHUKUOVLHORZ-UHFFFAOYSA-N
• SMILES： ClC1C=NC2C(C=1)=C(C(=O)O)NN=2

Computed Properties

• Exact Mass: 196.9992041g/mol
• Monoisotopic Mass: 196.9992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 78.9Ų

Additional information on 5-chloro-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid

5-Chloro-1H-Pyrazolo[3,4-b]Pyridine-3-Carboxylic Acid: A Comprehensive Overview

The compound 5-chloro-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid (CAS No. 1211527-10-4) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of heterocyclic aromatic compounds, which are widely studied due to their unique electronic properties and structural versatility. The pyrazolo[3,4-b]pyridine core is a bicyclic structure that combines the characteristics of pyrazole and pyridine rings, making it highly reactive and functionalizable. The presence of the chloro substituent at the 5-position further enhances its chemical reactivity and selectivity in various reactions.

Recent studies have highlighted the importance of 5-chloro-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid in the development of advanced materials, particularly in the field of optoelectronics. Researchers have demonstrated that this compound can be used as a building block for constructing highly efficient organic light-emitting diodes (OLEDs) and photovoltaic devices. The carboxylic acid group at the 3-position plays a crucial role in enabling strong intermolecular interactions, which are essential for achieving high charge carrier mobility and stability in these devices.

In addition to its applications in materials science, 5-chloro-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid has also gained attention in medicinal chemistry. Its unique structure allows for the design of bioactive molecules with potential therapeutic applications. For instance, derivatives of this compound have been shown to exhibit anti-inflammatory and antioxidant properties, making them promising candidates for drug development. The chloro substituent at the 5-position has been found to significantly influence the bioavailability and pharmacokinetic profiles of these derivatives.

The synthesis of 5-chloro-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity levels. The key steps include the formation of the pyrazolo[3,4-b]pyridine core through cyclization reactions, followed by selective chlorination and carboxylation steps to introduce the functional groups at specific positions.

From an environmental standpoint, 5-chloro-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid has been evaluated for its biodegradability and eco-toxicological effects. Studies indicate that this compound exhibits moderate biodegradability under aerobic conditions, with degradation rates influenced by factors such as pH and temperature. Its eco-toxicological profile suggests low acute toxicity to aquatic organisms, which aligns with its potential use in industrial applications where environmental safety is a priority.

Looking ahead, the future research on 5-chloro-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid is expected to focus on expanding its applications in green chemistry and sustainable materials development. Scientists are exploring ways to incorporate this compound into biodegradable polymers and self-healing materials, which could revolutionize industries such as packaging and construction. Furthermore, advancements in computational chemistry are enabling researchers to predict and optimize the properties of this compound more efficiently, paving the way for its widespread adoption in various technological domains.

In conclusion, 5-chloro-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid is a versatile compound with immense potential across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in the development of next-generation materials and therapies. As research continues to uncover new possibilities for this compound, its role in shaping future technologies will undoubtedly grow more significant.